Cas no 1805765-50-7 (1-Bromo-3-(4-fluoro-3-(hydroxymethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(4-fluoro-3-(hydroxymethyl)phenyl)propan-2-one
• CAS No: 1805765-50-7
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 4976570
• Update Time: 2025-06-07

1-Bromo-3-(4-fluoro-3-(hydroxymethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(4-fluoro-3-(hydroxymethyl)phenyl)propan-2-one

• Inchi： 1S/C10H10BrFO2/c11-5-9(14)4-7-1-2-10(12)8(3-7)6-13/h1-3,13H,4-6H2
• InChI Key： PYNPOYWCOLTCST-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC(=C(CO)C=1)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-3-(4-fluoro-3-(hydroxymethyl)phenyl)propan-2-one

Introduction to 1-Bromo-3-(4-fluoro-3-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1805765-50-7) and Its Emerging Applications in Chemical Biology

1-Bromo-3-(4-fluoro-3-(hydroxymethyl)phenyl)propan-2-one, identified by its CAS number 1805765-50-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a brominated ketone moiety attached to a phenyl ring with both fluoro and hydroxymethyl substituents, presents a unique combination of functional groups that make it a versatile intermediate in the synthesis of bioactive molecules. The presence of the bromo atom and the fluoro group, in particular, enhances its utility in cross-coupling reactions and modulation of biological pathways, making it a valuable tool for medicinal chemists and biologists.

The 4-fluoro-3-(hydroxymethyl)phenyl substituent in this compound adds another layer of complexity, enabling diverse chemical transformations while potentially influencing the pharmacokinetic and pharmacodynamic properties of derived compounds. The hydroxymethyl group further introduces reactivity that can be exploited for the formation of ether or ester linkages, broadening the scope of applications. Such structural features are increasingly recognized for their role in enhancing binding affinity and selectivity in drug design, particularly in targeting enzymes and receptors involved in critical biological processes.

In recent years, there has been a surge in research focused on fluorinated aromatic compounds due to their ability to modulate metabolic stability, lipophilicity, and receptor binding affinity. The fluoro group, when incorporated into pharmaceuticals, often improves compound properties such as bioavailability and resistance to enzymatic degradation. Similarly, the hydroxymethyl group can serve as a handle for further derivatization, allowing chemists to fine-tune molecular interactions with biological targets. The combination of these elements in 1-Bromo-3-(4-fluoro-3-(hydroxymethyl)phenyl)propan-2-one makes it an attractive scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential utility in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often challenging to modulate with traditional drug molecules due to their large binding surfaces and lack of well-defined binding pockets. However, the structural motifs present in 1-Bromo-3-(4-fluoro-3-(hydroxymethyl)phenyl)propan-2-one—such as the aromatic ring system and the polar hydroxymethyl group—can be leveraged to design molecules that disrupt or stabilize PPIs. Recent studies have demonstrated that fluorinated phenyl derivatives exhibit promising activity against PPIs, suggesting that this compound could serve as a lead for further optimization.

The bromo substituent on the ketone moiety is another key feature that enhances the synthetic utility of this compound. Bromoketones are well-known substrates for transition-metal-catalyzed cross-coupling reactions, including Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse aryl or heteroaryl groups at specific positions within the molecule, enabling rapid diversification of the chemical space. Such flexibility is crucial for hit identification and lead optimization campaigns in drug discovery. Moreover, the bromine atom can be readily replaced by other functional groups through nucleophilic substitution reactions, providing additional opportunities for structural modification.

Recent advances in computational chemistry have further highlighted the potential of 1-Bromo-3-(4-fluoro-3-(hydroxymethyl)phenyl)propan-2-one as a building block for drug discovery. Molecular modeling studies have shown that derivatives of this compound can interact with various biological targets through multiple binding modes, including hydrogen bonding and hydrophobic interactions. The presence of both polar and non-polar regions within the molecule allows it to adapt to different binding sites on proteins or nucleic acids. This adaptability is particularly valuable when designing molecules with high specificity and low toxicity.

In addition to its role as an intermediate in synthetic chemistry, this compound has also been explored for its potential biological activity. Preliminary studies have suggested that certain derivatives may exhibit inhibitory effects on enzymes implicated in inflammatory pathways or cancer progression. For instance, modifications around the 4-fluoro substituent have been shown to influence binding affinity to targets such as kinases or proteases. While more extensive research is needed to fully elucidate its pharmacological profile, these early findings underscore its promise as a starting point for developing novel therapeutics.

The growing interest in fluorinated compounds has also driven innovation in synthetic methodologies tailored to introducing fluorine atoms at specific positions within molecules. Techniques such as electrophilic aromatic substitution or metal-catalyzed C-H functionalization have enabled chemists to construct complex fluorinated structures with high precision. When applied to precursors like 1-Bromo-3-(4-fluoro-3-(hydroxymethyl)phenyl)propan-2-one, these methods allow for the efficient preparation of analogues with tailored properties for biological evaluation.

The hydroxymethyl group present in this compound presents another opportunity for further functionalization. Esterification or etherification reactions can be employed to introduce additional polar moieties that may improve solubility or metabolic stability. Furthermore, glycosylation strategies could be explored to incorporate sugar moieties into derivatives derived from this scaffold—a common approach in drug development aimed at enhancing oral bioavailability.

From an industrial perspective,1-Bromo-3-(4-fluoro-3-(hydroxymethyl)phenyl)propan-2-one represents an excellent example of how structural diversity can be leveraged to discover new medicines. Its combination of reactive handles—such as ketones,bromine atoms,and hydroxymethyl groups—and tunable electronic properties makes it a versatile platform for medicinal chemists worldwide. As research continues into novel therapeutic targets and synthetic strategies,this compound will undoubtedly remain at forefrontof innovationinchemicalbiologyandpharmaceuticalsciences.